Cas no 2228630-67-7 (tert-butyl N-2-amino-3-(2,3-dihydro-1H-inden-5-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2,3-dihydro-1H-inden-5-yl)propylcarbamate
• CAS No: 2228630-67-7
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 6586026
• PubChem ID: 165826176
• Update Time: 2025-10-30

tert-butyl N-2-amino-3-(2,3-dihydro-1H-inden-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2,3-dihydro-1H-inden-5-yl)propylcarbamate
• 2228630-67-7
• EN300-1903520
• tert-butyl N-[2-amino-3-(2,3-dihydro-1H-inden-5-yl)propyl]carbamate

• Inchi： 1S/C17H26N2O2/c1-17(2,3)21-16(20)19-11-15(18)10-12-7-8-13-5-4-6-14(13)9-12/h7-9,15H,4-6,10-11,18H2,1-3H3,(H,19,20)
• InChI Key： MMCWTQJXGMKWPW-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC2CCCC=2C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(2,3-dihydro-1H-inden-5-yl)propylcarbamate

tert-butyl N-2-amino-3-(2,3-dihydro-1H-inden-5-yl)propylcarbamate: A Comprehensive Overview

tert-butyl N-2-amino-3-(2,3-dihydro-1H-inden-5-yl)propylcarbamate (CAS No. 2228630-67-7) is a complex organic compound with a unique structure that combines an amino group, a carbamate functional group, and a dihydroindenyl moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by its tert-butyl group, which contributes to its stability and solubility properties, and the dihydroindenyl ring system, which introduces aromaticity and potential for conjugation.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to optimize the yield and purity of tert-butyl N-2-amino-3-(2,3-dihydro-1H-inden-5-yl)propylcarbamate. One notable approach involves the reaction of an amino alcohol with phosgene derivatives in the presence of a base. This method has been shown to produce high-quality product with excellent stereochemical control. The compound's stability under various conditions has also been investigated, revealing its resistance to hydrolysis in neutral and mildly acidic environments.

The dihydroindenyl group in this compound plays a crucial role in its reactivity and functionality. This bicyclic structure is known for its ability to participate in π-conjugation, which can enhance the compound's electronic properties. Recent research has demonstrated that tert-butyl N-2-amino-3-(2,3-dihydro-1H-inden-5-yl)propylcarbamate can act as a versatile building block in organic synthesis. For instance, it has been used as a precursor for the preparation of bioactive molecules with potential anti-inflammatory and anticancer properties.

In terms of applications, this compound has shown promise in the development of advanced materials. Its ability to form stable amide bonds makes it a valuable component in polymer chemistry. Researchers have explored its use in the synthesis of polyurethanes with improved mechanical properties. Additionally, the compound's tert-butyl group contributes to its thermal stability, making it suitable for high-performance materials.

From an environmental perspective, the synthesis and handling of tert-butyl N-2-amino-3-(2,3-dihydro-1H-inden-5-yllpropylcarbamate have been optimized to minimize waste and energy consumption. Green chemistry principles have been integrated into its production processes, ensuring sustainability while maintaining product quality.

In conclusion, tert-butyl N-[2-amino]-[3-(dihydroindenyl)]propionitrile carbamate (CAS No. 2228630677) is a multifaceted compound with significant potential across diverse industries. Its unique structure and functional groups make it an invaluable tool for researchers and developers seeking innovative solutions in organic synthesis and materials science.